Cas no 2680546-46-5 (2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680546-46-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5646767
• PubChem ID: 165911333
• Update Time: 2025-06-08

2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2680546-46-5
• EN300-28281537
• 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C14H17NO4/c1-4-5-19-14(18)15-12(13(16)17)11-7-9(2)6-10(3)8-11/h4,6-8,12H,1,5H2,2-3H3,(H,15,18)(H,16,17)
• InChI Key： MSIQTFFTOPFVKK-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C)C=C(C)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Overview of 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680546-46-5)

2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680546-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name or CAS number, features a combination of a dimethylphenyl group and a prop-2-en-1-yloxy carbonylamino moiety, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive functional groups.

The growing interest in 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid aligns with broader trends in the chemical industry, where there is a surge in demand for high-purity intermediates and custom synthesis services. With the rise of green chemistry and sustainable synthesis practices, this compound is being explored for its compatibility with eco-friendly reaction conditions. Its molecular structure, which includes a carboxylic acid group, makes it a candidate for further derivatization, a topic frequently searched by chemists and formulators looking for versatile chemical building blocks.

In the context of drug discovery, 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid is being investigated for its potential as a bioactive scaffold. The presence of the allyloxy carbonyl group offers opportunities for click chemistry applications, a hot topic in modern medicinal chemistry. This aligns with frequent search queries such as "click chemistry in drug design" and "allyl-protected amino acids", highlighting its relevance in cutting-edge research. Additionally, its lipophilic properties make it a subject of interest for studies on drug delivery systems and prodrug formulations.

From an analytical perspective, the characterization of CAS No. 2680546-46-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, a concern frequently raised in search queries like "how to verify chemical purity" and "analytical methods for organic compounds". The compound's stability under various conditions is also a key area of investigation, particularly for industrial applications requiring long-term storage or high-temperature processing.

The synthesis of 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid typically involves multi-step organic reactions, including protection-deprotection strategies and carboxyl group activation. This process is often optimized for yield improvement and waste reduction, addressing the industry's focus on cost-effective manufacturing. Recent publications have explored catalytic approaches to enhance the efficiency of its production, a topic that resonates with searches for "green catalysts in organic synthesis" and "scalable chemical processes".

Looking ahead, the applications of 2-(3,5-dimethylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid may expand into material science, particularly in the development of functional polymers and smart coatings. Its dual functionality allows for incorporation into polymeric networks, a subject of interest for researchers exploring advanced materials. As the demand for specialty chemicals continues to grow, this compound is poised to play a significant role in both academic and industrial settings, bridging the gap between small-molecule research and applied technologies.